Cas no 774-98-1 (N-ethyl-3-(trifluoromethyl)aniline)

N-Ethyl-3-(trifluoromethyl)aniline is a fluorinated aromatic amine with the molecular formula C₉H₁₀F₃N. This compound features an ethylamino group and a trifluoromethyl substituent on the benzene ring, imparting unique electronic and steric properties. Its trifluoromethyl group enhances lipophilicity and metabolic stability, making it valuable in pharmaceutical and agrochemical applications. The ethylamino moiety provides a reactive site for further functionalization, enabling its use as an intermediate in organic synthesis. The compound's stability under various conditions and its ability to modulate electronic effects make it suitable for applications in materials science and specialty chemistry. It is typically handled under inert conditions due to its sensitivity to oxidation.

N-ethyl-3-(trifluoromethyl)aniline structure

774-98-1 structure

Product Name:N-ethyl-3-(trifluoromethyl)aniline

CAS No:774-98-1

MF:C₉H₁₀F₃N

MW:189.177612781525

CID:535965

PubChem ID:12530821

Update Time:2025-05-28

N-ethyl-3-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

- Benzenamine, N-ethyl-3-(trifluoromethyl)-
- N-ethyl-3-(trifluoromethyl)aniline
- SCHEMBL42000
- DTXSID80501520
- EN300-164314
- 774-98-1
- AKOS000230616
- Inchi： 1S/C9H10F3N/c1-2-13-8-5-3-4-7(6-8)9(10,11)12/h3-6,13H,2H2,1H3
- InChI Key： NKVRBCWUWUEDLT-UHFFFAOYSA-N
- SMILES： FC(C1=CC=CC(=C1)NCC)(F)F

Computed Properties

Exact Mass: 189.0766
Monoisotopic Mass: 189.07653381g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 155
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.7
Topological Polar Surface Area: 12Å²

Experimental Properties

PSA: 12.03

N-ethyl-3-(trifluoromethyl)aniline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-164314-0.05g	N-ethyl-3-(trifluoromethyl)aniline	774-98-1	0.05g	$287.0	2023-05-24
Enamine	EN300-164314-0.1g	N-ethyl-3-(trifluoromethyl)aniline	774-98-1	0.1g	$301.0	2023-05-24
Enamine	EN300-164314-0.25g	N-ethyl-3-(trifluoromethyl)aniline	774-98-1	0.25g	$315.0	2023-05-24
Enamine	EN300-164314-0.5g	N-ethyl-3-(trifluoromethyl)aniline	774-98-1	0.5g	$328.0	2023-05-24
Enamine	EN300-164314-1.0g	N-ethyl-3-(trifluoromethyl)aniline	774-98-1	1g	$342.0	2023-05-24
Enamine	EN300-164314-2.5g	N-ethyl-3-(trifluoromethyl)aniline	774-98-1	2.5g	$669.0	2023-05-24
Enamine	EN300-164314-5.0g	N-ethyl-3-(trifluoromethyl)aniline	774-98-1	5g	$991.0	2023-05-24
Enamine	EN300-164314-10.0g	N-ethyl-3-(trifluoromethyl)aniline	774-98-1	10g	$1471.0	2023-05-24
Enamine	EN300-164314-50mg	N-ethyl-3-(trifluoromethyl)aniline	774-98-1	50mg	$287.0	2023-09-22
Enamine	EN300-164314-100mg	N-ethyl-3-(trifluoromethyl)aniline	774-98-1	100mg	$301.0	2023-09-22